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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for diethyl adipate (CAS No. 141-28-6). The information is compiled to

assist laboratory and drug development professionals in maintaining a safe working

environment. Diethyl adipate is a colorless, oily liquid used as a plasticizer, solvent, and an

intermediate in various industrial and chemical processes, including fragrances and

pharmaceuticals.[1][2][3][4]

Physical and Chemical Properties
The physical and chemical properties of diethyl adipate are summarized below. This

substance is a stable diester under normal conditions.[5][6] It is soluble in many organic

solvents like ethanol but is insoluble or slightly soluble in water.[2][4][7]
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Property Value Source(s)

Molecular Formula C10H18O4 [5][6][7]

Molecular Weight 202.25 g/mol [7][8]

Appearance Colorless liquid [2][5][7]

Odor
Odorless to mild, fruity ester-

like aroma
[1][2][7]

Melting Point -18°C to -20°C [5][7][9]

Boiling Point
251°C (at 760 mmHg); 132°C

(at 15 mmHg)
[5][7][9]

Flash Point >110°C to 113°C (closed cup) [2][5][7][9]

Density ~1.000 to 1.009 g/mL at 25°C [7][9]

Vapor Density 6.97 [7]

Solubility
Insoluble in water; soluble in

organic solvents
[2][4][7]

Toxicological Information
Diethyl adipate is considered to have low acute toxicity.[3] However, it may cause mild

irritation to the skin, eyes, and respiratory tract upon contact.[2][7]
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Endpoint Species Route Value Source(s)

LD50 Mouse Oral 8100 mg/kg [7][9]

LD50 Rat Oral >1.6 g/kg [7]

TDLo (Lowest

Published Toxic

Dose)

Rat - 837 mg/kg [7]

Carcinogenicity - -

Not listed by

IARC, NTP,

ACGIH, or OSHA

[5][7][9]

Germ Cell

Mutagenicity
Mouse -

Mutation data

reported

(Dominant lethal

test)

[9]

Hazard Identification and Handling Precautions
Under the Globally Harmonized System (GHS), diethyl adipate is generally not classified as a

hazardous substance.[2][8] However, caution is advised as it may cause mild irritation.[2][7]

Proper handling is crucial to minimize exposure.

General Handling Workflow
A systematic approach to handling diethyl adipate is essential for laboratory safety. This

involves a workflow that begins with a thorough review of the Safety Data Sheet (SDS) and

culminates in proper waste disposal.
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Preparation

Handling & Storage

Post-Handling

Review Safety Data Sheet (SDS)

Ensure Adequate Ventilation
(Fume Hood or Local Exhaust)

Select and Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle Chemical
Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapors.

Store Properly
Keep container tightly closed in a cool,

dry, well-ventilated area.

Wash Hands Thoroughly After Handling

Dispose of Waste
In accordance with local, regional,

and national regulations.

Click to download full resolution via product page

Caption: General workflow for safely handling diethyl adipate in a laboratory setting.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent exposure.[1]

Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR

1910.133 or European Standard EN166.[5][7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin contact.[1][2][7]

Respiratory Protection: Generally not required with adequate ventilation.[10] If vapors are

generated or ventilation is poor, use a NIOSH/MSHA-approved respirator.[2][7]

Storage
Store diethyl adipate in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizing agents, acids, and bases.[2][5][7] Keep containers tightly closed when

not in use.[1][7]

Emergency Procedures
In case of exposure or spills, follow these established first-aid and cleanup measures.

First-Aid Measures
The following diagram outlines the logical steps for responding to different types of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbull.com/products/diethyl-adipate
https://www.fishersci.com/store/msds?partNumber=AC407175000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.chemicalbull.com/products/diethyl-adipate
https://www.chemicalbull.com/images/product/MSDS-1758844902.pdf
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Diethyl_hexacosanedioate.pdf
https://www.chemicalbull.com/images/product/MSDS-1758844902.pdf
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1758844902.pdf
https://www.fishersci.com/store/msds?partNumber=AC407175000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.chemicalbull.com/products/diethyl-adipate
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Inhalation?

Skin Contact?

Eye Contact?

Ingestion?

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical aid.

Yes

Flush skin with plenty of soap and water
for at least 15 minutes.

Remove contaminated clothing.

Yes

Flush eyes with plenty of water
for at least 15 minutes.

Seek medical aid.
Yes

Do NOT induce vomiting.
Give 2-4 cupfuls of milk or water.
Seek medical aid immediately.Yes

Click to download full resolution via product page

Caption: Decision logic for first-aid response to diethyl adipate exposure.[2][7]

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or alcohol-

resistant foam.[2][7]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide and

carbon dioxide may be generated.[2][5][7] Containers may explode when heated.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][5][7]
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear proper personal protective

equipment as indicated in Section 3.2.[2][5]

Environmental Precautions: Prevent spills from entering storm sewers, ditches, or

waterways.[2][7]

Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite, or earth) and place it

in a suitable, closed container for disposal.[2][7]

Experimental Protocols: Acute Oral Toxicity (LD50)
Determination
While the provided SDSs cite toxicological data, they do not detail the experimental protocols.

[7][9] For researchers, understanding the methodology is critical. Below is a generalized

workflow for an acute oral toxicity study, such as one to determine an LD50 value, based on

standard guidelines (e.g., OECD Guideline 420).
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1. Animal Selection & Acclimatization
(e.g., Wistar rats, 5-7 days)

2. Dose Preparation
(Diethyl adipate in appropriate vehicle)

3. Animal Fasting
(Overnight before dosing)

4. Administration of Substance
(Single oral gavage dose)

5. Observation Period (14 days)
Monitor for clinical signs of toxicity,

morbidity, and mortality.

6. Data Collection
Record body weight changes and

perform gross necropsy.

7. Statistical Analysis
(e.g., Probit analysis to calculate LD50)

Click to download full resolution via product page

Caption: A typical experimental workflow for an acute oral toxicity (LD50) study.

This protocol involves administering a single dose of diethyl adipate to a group of fasted

animals. The animals are then observed for up to 14 days for signs of toxicity and mortality.
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Body weight is monitored, and a gross necropsy is performed at the end of the study. The

collected data are then used to calculate the LD50 value, which is the statistical estimate of the

dose required to kill 50% of the test population.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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